Cas no 1803962-07-3 (Ethyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1803962-07-3
• MF: C₁₁H₁₁F₃INO₄
• MW: 405.109026193619
• CID: 4814592
• Update Time: 2025-06-08

Ethyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F3INO4/c1-3-19-8(17)5-6-4-7(18-2)16-10(9(6)15)20-11(12,13)14/h4H,3,5H2,1-2H3
• InChI Key： PXDSUASBWIUPML-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1CC(=O)OCC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.5
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate

Recent Advances in the Study of Ethyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS: 1803962-07-3)

The compound Ethyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS: 1803962-07-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of Ethyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate as a key intermediate in the preparation of more complex heterocyclic compounds. The presence of both iodine and trifluoromethoxy groups in its structure makes it a valuable building block for further functionalization, enabling the development of novel bioactive molecules. Researchers have successfully utilized this compound in palladium-catalyzed cross-coupling reactions, which are pivotal in the synthesis of pharmaceutical agents.

In terms of biological activity, preliminary investigations suggest that derivatives of Ethyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate exhibit promising pharmacological properties. For instance, some analogs have demonstrated moderate inhibitory activity against specific kinase enzymes, which are often targeted in cancer therapy. These findings are supported by molecular docking studies that reveal favorable binding interactions with the active sites of these enzymes.

Moreover, the trifluoromethoxy group in the compound has been noted for its potential to enhance metabolic stability and bioavailability, which are critical factors in drug development. This attribute, combined with the compound's synthetic accessibility, positions it as a promising candidate for further optimization and preclinical evaluation.

Despite these encouraging results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research aims to address these gaps by exploring additional derivatives and conducting more detailed in vitro and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Ethyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate represents a valuable chemical entity with significant potential in medicinal chemistry. Its unique structural features and preliminary biological activities warrant further investigation, particularly in the context of targeted drug discovery. Future studies should focus on expanding the scope of its applications and refining its therapeutic efficacy.